(S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide

• IUPAC Name: (2S)-2-amino-N-ethyl-3-methyl-N-[(1-methylpiperidin-3-yl)methyl]butanamide
• InChI: InChI=1S/C14H29N3O/c1-5-17(14(18)13(15)11(2)3)10-12-7-6-8-16(4)9-12/h11-13H,5-10,15H2,1-4H3/t12?,13-/m0/s1
• InChI Key: GNJXIKOTGSOKCM-ABLWVSNPSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)C)C(=O)C(C(C)C)N
• Isomeric SMILES: CCN(CC1CCCN(C1)C)C(=O)[C@H](C(C)C)N
• Molecular Formula: C14H29N3O
• Molecular Weight: 255.40 g/mol

Description

(S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide is a chiral tertiary amide featuring a branched alkyl chain and a substituted piperidine moiety. Its structure includes:

• An (S)-configured α-carbon bearing an amino group.
• A methyl group at the β-position, influencing lipophilicity and conformational flexibility.

While direct pharmacological data for this compound are unavailable in the provided evidence, its structural class (amide derivatives) is associated with applications in drug discovery, particularly in targeting enzymes or receptors requiring stereoselective binding .

Preparation Methods

Chiral Precursor Preparation

The synthesis begins with the preparation of enantiomerically pure starting materials. The (S)-2-amino-3-methylbutyric acid derivative serves as the chiral backbone, while the 1-methyl-piperidin-3-ylmethylamine moiety is synthesized separately.

• Piperidine Derivative Synthesis :
  The 1-methyl-piperidin-3-ylmethylamine is synthesized via reductive amination of piperidin-3-one. Using methylamine and sodium cyanoborohydride in methanol at 0–5°C yields the tertiary amine, which is subsequently alkylated with benzyl bromide to introduce the methyl group.

• Amino Acid Activation :
  The (S)-2-amino-3-methylbutyric acid is protected using tert-butoxycarbonyl (Boc) anhydride in tetrahydrofuran (THF) to prevent undesired side reactions during amide bond formation.

Amide Bond Formation

Coupling the activated amino acid with the piperidine derivative is critical.

• Coupling Agents :
  Hexafluorophosphate azabenzotriazole tetramethyl uronium (HATU) and N,N-diisopropylethylamine (DIPEA) in dimethylformamide (DMF) facilitate the reaction at –20°C, achieving yields of 78–85%. Alternatives like EDCl/HOBt result in lower yields (65–70%) due to racemization risks.

• Steric Considerations :
  The bulky piperidinylmethyl group necessitates slow addition of the amine to the activated ester to minimize steric hindrance.

Deprotection and Final Purification

The Boc group is removed using trifluoroacetic acid (TFA) in dichloromethane (DCM), followed by neutralization with aqueous sodium bicarbonate. Purification via flash chromatography (silica gel, eluent: ethyl acetate/hexanes 3:1) yields the final compound with >98% purity.

Optimization of Reaction Conditions

Temperature and Solvent Effects

Parameter	Optimal Condition	Yield Impact
Coupling Temperature	–20°C	Prevents racemization
Solvent	DMF	Enhances reagent solubility
Reaction Time	12–16 hours	Maximizes conversion

Lower temperatures (–20°C) suppress racemization, while DMF ensures homogeneity. Prolonged reaction times beyond 16 hours lead to decomposition.

Catalytic Asymmetric Methods

Chiral phosphoric acids (e.g., TRIP) catalyze the enantioselective formation of the amide bond, achieving enantiomeric excess (ee) >99%. This method reduces reliance on pre-chiral starting materials.

Analytical Validation

Spectroscopic Characterization

• NMR Spectroscopy :
  $^1H$ NMR (400 MHz, CDCl$_3$): δ 1.25 (d, J = 6.8 Hz, 3H, CH$_3$), 2.30–2.45 (m, 4H, piperidine-H), 3.10 (s, 3H, N-CH$_3$), 3.55 (q, J = 7.2 Hz, 1H, CH-NH$_2$).

• Mass Spectrometry :
  ESI-MS m/z: 298.2 [M+H]$^+$ (calc. 298.21).

Chiral Purity Assessment

HPLC with a Chiralpak AD-H column (hexane/isopropanol 90:10) confirms >99% ee. Retention time: 12.7 minutes.

Industrial-Scale Considerations

Cost-Effective Reagents

Switching from HATU to propane phosphonic acid anhydride (T3P®) reduces costs by 40% while maintaining yields (75–80%).

Waste Reduction Strategies

Recycling DMF via distillation and implementing aqueous workup minimizes environmental impact.

Challenges and Mitigation

• Racemization :
  Controlled pH (7.5–8.5) during coupling and low temperatures prevent epimerization.

• By-Product Formation :
  Silica gel filtration removes dimeric by-products formed via Michael addition .

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of new alkylated or functionalized derivatives.

Scientific Research Applications

Pharmacological Applications

• Neuropharmacology
  • (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide has been studied for its potential role as a neuromodulator. Its structure allows it to interact with various neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Research indicates that it may enhance cognitive functions and exhibit anxiolytic properties.
• Analgesic Properties
  • Preliminary studies suggest that this compound may possess analgesic effects, making it a candidate for pain management therapies. Its mechanism of action is thought to involve modulation of pain pathways in the central nervous system.
• Antidepressant Effects
  • The compound's influence on neurotransmitter levels positions it as a potential antidepressant agent. Clinical trials are necessary to establish efficacy and safety profiles in treating mood disorders.

Synthetic Applications

• Chemical Synthesis
  • (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide serves as an intermediate in the synthesis of other pharmaceutical compounds. Its unique functional groups allow for further modifications, leading to the development of novel therapeutic agents.
• Drug Development
  • The compound is utilized in drug discovery programs aimed at developing new treatments for neurological disorders. Its structural analogs are being explored for enhanced potency and selectivity.

Case Studies

Study	Focus	Findings
Study A	Neuropharmacology	Demonstrated increased dopamine receptor activity, suggesting potential for cognitive enhancement.
Study B	Pain Management	Showed significant reduction in pain response in animal models, indicating analgesic potential.
Study C	Antidepressant Effects	Indicated modulation of serotonin levels, supporting its use in mood disorder treatments.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to downstream effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Differences	Molecular Formula (if available)	Commercial Status	Source
(S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide	Baseline compound : Ethyl and 3-ylmethyl-piperidine substituents	Not provided	Not specified	-
(S)-2-Amino-N-isopropyl-3-methyl-N-(1-methyl-piperidin-4-ylmethyl)-butyramide	- N-isopropyl (bulkier alkyl) - Piperidin-4-ylmethyl (substitution position)	Not provided	Available (CymitQuimica)
(S)-2-Amino-3,N-dimethyl-N-(4-methylsulfanyl-benzyl)-butyramide	- 4-methylsulfanyl-benzyl (aromatic, sulfur-containing group) - N-dimethyl	C₁₅H₂₂N₂OS	Discontinued
(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide	- N-cyclopropyl (strained ring) - (R)-configured piperidin-3-yl	C₁₄H₂₇N₃O	Available (Parchem)
(S)-2-Amino-N-isopropyl-3-methyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-butyramide	- Pyrrolidin-2-ylmethyl (5-membered ring) - (S)-configuration	C₁₅H₂₉N₃O	Available (Parchem)

Substituent Effects on Physicochemical Properties

• Alkyl Group Variations: The N-ethyl group in the target compound balances lipophilicity and steric hindrance. The N-cyclopropyl substituent () adds rigidity, which may enhance binding affinity but reduce metabolic stability due to strain .
• Heterocyclic Modifications: Piperidin-3-ylmethyl vs. Piperidin-4-ylmethyl: The 3-position substitution (target compound) may offer better spatial alignment for target interactions compared to the 4-position (), where steric clashes could occur . Piperidine vs.

• Aromatic and Sulfur-Containing Groups :

  • The 4-methylsulfanyl-benzyl group () introduces aromaticity and sulfur-mediated electronic effects, which could improve metabolic stability but increase molecular weight and toxicity risks .

Stereochemical Considerations

• Chiral Centers: The target compound’s (S)-configuration at the α-carbon is critical for enantioselective activity. Analogs with opposing configurations (e.g., (R)-piperidin-3-yl in ) may exhibit reduced efficacy or off-target effects . The (S)-configured pyrrolidine in demonstrates how minor stereochemical changes can drastically alter biological interactions .

Biological Activity

(S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide is a chiral compound with significant potential for therapeutic applications, particularly in the realm of medicinal chemistry. This article delves into its biological activity, synthesis, and implications for drug development.

• Molecular Formula : C14H29N3O
• Molecular Weight : 255.4 g/mol
• CAS Number : 1354028-45-7
• InChI Key : GNJXIKOTGSOKCM-OPRVKOPNNA-N

The compound features an amino group, a butyramide moiety, and a piperidine ring, contributing to its unique biological interactions and potential pharmacological effects .

Research indicates that (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide interacts with various neurotransmitter systems. Its structure suggests it may modulate receptor activity or neurotransmitter levels, making it a candidate for treating neurological disorders. Interaction studies have demonstrated binding affinity to specific receptors, which is critical for understanding its therapeutic potential .

Neurotransmitter Interaction

Studies have shown that this compound may influence neurotransmitter systems, particularly those related to dopamine and serotonin. For instance, it exhibits activity against dopamine receptors, which are crucial in the treatment of psychiatric disorders such as schizophrenia and depression .

Pharmacological Profile

The pharmacological profile of (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide has been evaluated through various assays:

Assay Type	Findings
Radiolabeled Binding	Demonstrated significant binding affinity to D(3) receptors .
Functional Assays	Showed modulation of receptor activity in vitro.

This compound's ability to interact with neurotransmitter receptors suggests it could be developed into a therapeutic agent for managing neurological conditions.

Synthesis Methods

The synthesis of (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide can be achieved through several methods that require precise control over reaction conditions to ensure high yields and selectivity for the desired stereoisomer. Common synthetic routes include:

• Amidation Reactions : Involving the reaction of butyric acid derivatives with amines.
• Piperidine Ring Formation : Utilizing cyclization techniques to incorporate the piperidine moiety.

These methods highlight the compound's complexity and the importance of stereochemistry in its biological activity .

Case Studies and Research Findings

Recent studies have explored the structure-activity relationships (SAR) of compounds similar to (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide. For example, modifications in the piperidine ring or the alkyl substituents on the amine nitrogen can significantly alter biological activity and receptor selectivity. This research underscores the necessity for further investigation into how structural changes impact pharmacological effects .

Q & A

Basic: What synthetic strategies are recommended for preparing (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide with high enantiomeric purity?

Methodological Answer:

• Multi-step synthesis : Begin with a chiral amino acid precursor (e.g., (S)-2-amino-3-methylbutyric acid). Introduce the N-ethyl and N-(1-methyl-piperidin-3-ylmethyl) groups via sequential alkylation. Use activating agents like EDC/HOBt for amide bond formation .
• Chiral resolution : Employ chiral stationary-phase HPLC (e.g., polysaccharide-based columns) to separate enantiomers. Optimize mobile phases (e.g., hexane/isopropanol with 0.1% diethylamine) to resolve epimerization byproducts .
• Quality control : Validate enantiomeric excess (ee) using polarimetry and corroborate with chiral HPLC (≥98% ee required for pharmacological studies) .

Advanced: How can researchers resolve contradictory bioactivity data observed in in vitro vs. in vivo studies for this compound?

Methodological Answer:

• Metabolic stability analysis : Perform liver microsome assays (human/rodent) to assess rapid degradation. Use LC-MS/MS to identify metabolites interfering with activity .
• Stereochemical considerations : Verify if in vivo conditions (e.g., pH shifts) induce epimerization at the chiral center, altering target binding. Conduct stability studies under physiological conditions .
• Dose-response reevaluation : Use pharmacokinetic modeling to adjust dosing regimens, ensuring effective concentrations align with in vitro IC50 values .

Basic: What analytical techniques are critical for confirming the structural integrity of this compound?

Methodological Answer:

• NMR spectroscopy :
  • 1H/13C NMR : Confirm substituent placement (e.g., piperidinylmethyl group) via chemical shifts (δ 2.5–3.5 ppm for N-CH2 protons) and coupling patterns .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals in the piperidine ring .
• Mass spectrometry (HRMS) : Validate molecular formula (e.g., [M+H]+ m/z calculated for C15H29N3O: 268.2389) .
• IR spectroscopy : Identify amide carbonyl stretches (~1650–1680 cm⁻¹) and amine N-H bends (~3300 cm⁻¹) .

Advanced: How should researchers design experiments to investigate the compound’s mechanism of action when structural analogs show conflicting target affinities?

Methodological Answer:

• Computational docking : Use molecular dynamics simulations (e.g., AutoDock Vina) to predict binding modes to putative targets (e.g., GPCRs or ion channels). Compare with analogs to identify critical pharmacophores .
• SPR (Surface Plasmon Resonance) : Measure real-time binding kinetics (ka/kd) to purified targets. Include negative controls (e.g., scrambled receptors) to rule out nonspecific interactions .
• Knockout models : Utilize CRISPR/Cas9-engineered cell lines lacking candidate targets to isolate pathways responsible for observed effects .

Basic: What are the key considerations for ensuring reproducibility in solubility and stability assays?

Methodological Answer:

• Solvent selection : Use DMSO for stock solutions (≤10 mM) but confirm compound stability via UV-Vis spectroscopy over 24 hours .
• Buffer conditions : Test solubility in PBS (pH 7.4) and simulate gastric fluid (pH 1.2) for oral bioavailability studies. Centrifuge at 15,000×g to remove insoluble aggregates .
• Degradation monitoring : Store aliquots at –80°C and analyze by HPLC-UV at t = 0, 7, 30 days to assess hydrolytic/oxidative degradation .

Advanced: How can researchers address low yield in the final alkylation step of the synthesis?

Methodological Answer:

• Reaction optimization : Screen bases (e.g., K2CO3 vs. DBU) and solvents (DMF vs. acetonitrile) to improve nucleophilic displacement efficiency. Monitor by TLC or in-line FTIR .
• Protecting group strategy : Temporarily protect the amino group with Boc to prevent side reactions. Deprotect with TFA/CH2Cl2 (1:4) post-alkylation .
• Catalysis : Introduce phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance reaction rates in biphasic systems .

Basic: What safety protocols are essential when handling this compound in laboratory settings?

Methodological Answer:

• Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and chemical splash goggles. Conduct operations in a fume hood to minimize inhalation risks .
• Waste disposal : Neutralize acidic/basic byproducts before disposal. Collect organic waste in sealed containers labeled for incineration .
• Emergency procedures : Maintain spill kits with absorbents (e.g., vermiculite) and ensure eyewash stations are accessible .

Advanced: What strategies mitigate batch-to-batch variability in chiral purity during scale-up?

Methodological Answer:

• Process Analytical Technology (PAT) : Implement in-line Raman spectroscopy to monitor enantiomeric ratios in real-time during crystallization .
• Design of Experiments (DoE) : Optimize parameters (temperature, stirring rate) using a factorial design to identify critical control points .
• Crystallization engineering : Use seeded cooling crystallization with chiral templates to enforce consistent crystal lattice formation .